Cas no 2680659-00-9 (methyl 3-{(benzyloxy)carbonylamino}-7-bromo-1-benzothiophene-2-carboxylate)

• Product Name: methyl 3-{(benzyloxy)carbonylamino}-7-bromo-1-benzothiophene-2-carboxylate
• CAS No: 2680659-00-9
• MF: C₁₈H₁₄BrNO₄S
• MW: 420.277062892914
• CID: 5621887
• PubChem ID: 165939055
• Update Time: 2025-05-20

methyl 3-{(benzyloxy)carbonylamino}-7-bromo-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28303924
• methyl 3-{[(benzyloxy)carbonyl]amino}-7-bromo-1-benzothiophene-2-carboxylate
• 2680659-00-9
• methyl 3-{(benzyloxy)carbonylamino}-7-bromo-1-benzothiophene-2-carboxylate

• Inchi： 1S/C18H14BrNO4S/c1-23-17(21)16-14(12-8-5-9-13(19)15(12)25-16)20-18(22)24-10-11-6-3-2-4-7-11/h2-9H,10H2,1H3,(H,20,22)
• InChI Key： DRXTVVHLELIIOC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1SC(C(=O)OC)=C2NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 418.98269g/mol
• Monoisotopic Mass: 418.98269g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 92.9Ų

Additional information on methyl 3-{(benzyloxy)carbonylamino}-7-bromo-1-benzothiophene-2-carboxylate

Methyl 3-{(benzyloxy)carbonylamino}-7-bromo-1-benzothiophene-2-carboxylate (CAS No. 2680659-00-9): A Comprehensive Overview

Methyl 3-{(benzyloxy)carbonylamino}-7-bromo-1-benzothiophene-2-carboxylate (CAS No. 2680659-00-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This benzothiophene derivative is known for its unique structural features, which make it a valuable intermediate in the synthesis of biologically active molecules. The compound's 7-bromo substitution and benzyloxycarbonyl (Cbz) protecting group contribute to its reactivity and versatility in organic transformations.

The molecular structure of methyl 3-{(benzyloxy)carbonylamino}-7-bromo-1-benzothiophene-2-carboxylate includes a benzothiophene core, which is a privileged scaffold in medicinal chemistry. The presence of both ester and carbamate functional groups enhances its potential for further chemical modifications. Researchers are particularly interested in this compound due to its applications in developing kinase inhibitors and anti-inflammatory agents, topics that are currently trending in drug discovery communities.

In recent years, the demand for benzothiophene-based compounds like CAS 2680659-00-9 has increased, driven by their potential in treating various diseases. The 7-bromo substituent offers an excellent handle for cross-coupling reactions, making this compound a key building block in palladium-catalyzed reactions, a hot topic in synthetic chemistry. Its Cbz-protected amino group also provides strategic advantages in peptide mimetics development, addressing the growing need for novel therapeutic agents.

The synthesis of methyl 3-{(benzyloxy)carbonylamino}-7-bromo-1-benzothiophene-2-carboxylate typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are crucial for characterizing this compound, as researchers frequently search for reliable analytical methods in their workflow. The compound's stability under various conditions is another area of interest, particularly for those working on drug formulation and delivery systems.

From a commercial perspective, CAS 2680659-00-9 is available through specialized chemical suppliers, with current market trends showing increased interest from pharmaceutical companies and research institutions. The compound's price and availability often depend on scale and purity requirements, factors that many researchers consider when planning their synthetic routes. Recent publications have highlighted its use in developing targeted therapies, aligning with the current focus on personalized medicine in healthcare.

Environmental and safety considerations for handling methyl 3-{(benzyloxy)carbonylamino}-7-bromo-1-benzothiophene-2-carboxylate follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) is recommended during handling, a topic frequently searched by laboratory professionals. The compound's shelf life and storage conditions (typically at 2-8°C under inert atmosphere) are also important considerations for maintaining its stability over time.

Future research directions for this compound may explore its potential in cancer therapeutics, given the benzothiophene scaffold's known biological activities. The 7-bromo position offers opportunities for further functionalization, potentially leading to compounds with improved pharmacological properties. As the scientific community continues to investigate heterocyclic compounds for drug development, CAS 2680659-00-9 remains a compound of significant interest with promising applications in multiple areas of chemical and pharmaceutical research.